Cas no 1823918-91-7 (2,2,2-Trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one)

• Product Name: 2,2,2-Trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one
• CAS No: 1823918-91-7
• MF: C₆H₄F₃NOS
• MW: 195.162270545959
• CID: 6317556
• PubChem ID: 57620089
• Update Time: 2024-01-11

2,2,2-Trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethanone
• SCHEMBL13154023
• EN300-1933927
• QZGIXMMPLHNLOW-UHFFFAOYSA-N
• 1823918-91-7
• 2,2,2-trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one
• 2,2,2-Trifluoro-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-one

• Inchi： 1S/C6H4F3NOS/c1-3-10-2-4(12-3)5(11)6(7,8)9/h2H,1H3
• InChI Key： QZGIXMMPLHNLOW-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 194.99656941g/mol
• Monoisotopic Mass: 194.99656941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų